Cas no 53719-45-2 (Methanesulfonamide,1,1,1-trifluoro-N-(3,4,5-trichlorophenyl)-)
53719-45-2 structure
Product Name:Methanesulfonamide,1,1,1-trifluoro-N-(3,4,5-trichlorophenyl)-
CAS No:53719-45-2
MF:C7H3Cl3F3NO2S
MW:328.523428201675
CID:385763
PubChem ID:3016837
Update Time:2025-04-19
Methanesulfonamide,1,1,1-trifluoro-N-(3,4,5-trichlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonamide,1,1,1-trifluoro-N-(3,4,5-trichlorophenyl)-
- 1,1,1-trifluoro-N-(3,4,5-trichlorophenyl)methanesulfonamide
- Methanesulfonamide, 1,1,1-trifluoro-N-(3,4,5-trichlorophenyl)-
- 53719-45-2
- DTXSID10201980
-
- Inchi: 1S/C7H3Cl3F3NO2S/c8-4-1-3(2-5(9)6(4)10)14-17(15,16)7(11,12)13/h1-2,14H
- InChI Key: WHVHSIVLDBKJOE-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)NS(C(F)(F)F)(=O)=O)Cl)Cl
Computed Properties
- Exact Mass: 326.89039
- Monoisotopic Mass: 326.890217g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- Density: 1.803±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (6.6E-3 g/L) (25 ºC),
- PSA: 46.17
Methanesulfonamide,1,1,1-trifluoro-N-(3,4,5-trichlorophenyl)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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